Cas no 1334499-90-9 (Ethyl 5,7-difluoro-3-iodo-1H-indole-2-carboxylate)

Ethyl 5,7-difluoro-3-iodo-1H-indole-2-carboxylate is a fluorinated and iodinated indole derivative with significant utility in organic synthesis and pharmaceutical research. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the iodine substituent provides a versatile handle for further functionalization via cross-coupling reactions. The ethyl ester group offers additional reactivity for hydrolysis or transesterification. This compound is particularly valuable as a building block for the development of heterocyclic compounds, agrochemicals, and bioactive molecules. Its well-defined structure and high purity make it suitable for precise synthetic applications, including medicinal chemistry and materials science.

Ethyl 5,7-difluoro-3-iodo-1H-indole-2-carboxylate structure

1334499-90-9 structure

Product Name:Ethyl 5,7-difluoro-3-iodo-1H-indole-2-carboxylate

CAS No:1334499-90-9

MF:C₁₁H₈F₂INO₂

MW:351.088002204895

MDL:MFCD20261488

CID:1025686

PubChem ID:57345884

Update Time:2025-06-07

Ethyl 5,7-difluoro-3-iodo-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5,7-difluoro-3-iodo-1H-indole-2-carboxylate
- AK-77967
- ANW-48098
- BR-77967
- CTK8B5237
- KB-253540
- SC1040
- X9858
- 1334499-90-9
- DTXSID70721013
- 5,7-Difluoro-3-iodo-1H-indole-2-carboxylic acid ethyl ester
- AKOS015919733
- DB-297538
- A888097
- MDL： MFCD20261488
- Inchi： 1S/C11H8F2INO2/c1-2-17-11(16)10-8(14)6-3-5(12)4-7(13)9(6)15-10/h3-4,15H,2H2,1H3
- InChI Key： MYSHVVLTGACSTO-UHFFFAOYSA-N
- SMILES： IC1=C(C(=O)OCC)NC2C(=CC(=CC=21)F)F

Computed Properties

Exact Mass: 350.95678g/mol
Monoisotopic Mass: 350.95678g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 42.1Å²

Experimental Properties

Density: 1.879
Boiling Point: 377.2±32.0 °C at 760 mmHg
Flash Point: 181.9±25.1 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5,7-difluoro-3-iodo-1H-indole-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 5,7-difluoro-3-iodo-1H-indole-2-carboxylate Pricemore >>

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